Cas no 26738-28-3 (5-phenyl-2-sulfanylidene-1,3-thiazolidin-4-one)
5-Phenyl-2-sulfanylidene-1,3-thiazolidin-4-one is a heterocyclic compound featuring a thiazolidinone core with a phenyl substituent at the 5-position and a thiocarbonyl group at the 2-position. This structure imparts significant reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. Its thiocarbonyl moiety enhances electrophilic character, facilitating nucleophilic addition reactions, while the phenyl group contributes to structural diversity. The compound is of interest in medicinal chemistry due to its potential as a scaffold for bioactive agents, including antimicrobial and anti-inflammatory derivatives. Its stability and synthetic versatility make it suitable for research applications in drug discovery and material science.
26738-28-3 structure
Product Name:5-phenyl-2-sulfanylidene-1,3-thiazolidin-4-one
CAS No:26738-28-3
MF:C9H7NOS2
MW:209.287979364395
MDL:MFCD24551674
CID:5248914
Update Time:2025-10-29
5-phenyl-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties
Names and Identifiers
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- 4-Thiazolidinone, 5-phenyl-2-thioxo-
- 5-phenyl-2-sulfanylidene-1,3-thiazolidin-4-one
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- MDL: MFCD24551674
- Inchi: 1S/C9H7NOS2/c11-8-7(13-9(12)10-8)6-4-2-1-3-5-6/h1-5,7H,(H,10,11,12)
- InChI Key: ZKUAYOIROQQODJ-UHFFFAOYSA-N
- SMILES: S1C(C2=CC=CC=C2)C(=O)NC1=S
5-phenyl-2-sulfanylidene-1,3-thiazolidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-261496-1.0g |
5-phenyl-2-sulfanylidene-1,3-thiazolidin-4-one |
26738-28-3 | 1.0g |
$0.0 | 2023-03-01 | ||
| Enamine | EN300-261496-1g |
5-phenyl-2-sulfanylidene-1,3-thiazolidin-4-one |
26738-28-3 | 1g |
$0.0 | 2023-09-14 |
5-phenyl-2-sulfanylidene-1,3-thiazolidin-4-one Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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